Cas no 80008-10-2 (butylcarbamoylmethyl-(7-chloroquinolin-4-yl)azanium chloride)

• Product name: butylcarbamoylmethyl-(7-chloroquinolin-4-yl)azanium chloride
• CAS No: 80008-10-2
• MF: C₁₅H₁₉Cl₂N₃O
• MW: 328.2369
• CID: 984985
• PubChem ID: 54467

butylcarbamoylmethyl-(7-chloroquinolin-4-yl)azanium chloride Chemical and Physical Properties

Names and Identifiers

• butylcarbamoylmethyl-(7-chloroquinolin-4-yl)azanium chloride
• [2-(butylamino)-2-oxoethyl]-(7-chloroquinolin-4-yl)azanium,chloride
• N-Butyl-2-(7-chloro-4-quinolylamino)acetamide monohydrochloride
• ACETAMIDE, N-BUTYL-2-(7-CHLORO-4-QUINOLYLAMINO)-, MONOHYDROCHLORIDE
• 80008-10-2

• Inchi： InChI=1S/C15H18ClN3O.ClH/c1-2-3-7-18-15(20)10-19-13-6-8-17-14-9-11(16)4-5-12(13)14;/h4-6,8-9H,2-3,7,10H2,1H3,(H,17,19)(H,18,20);1H
• InChI Key： TZHMZMITRSXWDQ-UHFFFAOYSA-N
• SMILES： CCCCNC(=O)C[NH2+]C1=C2C=CC(=CC2=NC=C1)Cl.[Cl-]

Computed Properties

• Exact Mass: 327.0905176g/mol
• Monoisotopic Mass: 327.0905176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 314
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6Ų
• Tautomer Count: 6
• Surface Charge: 0
• XLogP3: nothing